Cas no 1343047-02-8 (({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine)

• Product Name: ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine
• CAS No: 1343047-02-8
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 5573579
• Update Time: 2025-10-30

({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-[(2-fluorophenyl)methyl]-N-methyl-
• ({1-[(2-fluorophenyl)methyl]-1h-pyrazol-4-yl}methyl)(methyl)amine
• ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine

• Inchi： 1S/C12H14FN3/c1-14-6-10-7-15-16(8-10)9-11-4-2-3-5-12(11)13/h2-5,7-8,14H,6,9H2,1H3
• InChI Key： KJEOITGVILNBAD-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C=C(CNC)C=N1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 346.2±32.0 °C(Predicted)
• pka: 9.30±0.10(Predicted)

Additional information on ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine

Chemical Compound CAS No. 1343047-02-8: ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine

The chemical compound with CAS number 1343047-02-8, known as ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrazole ring, a fluorophenyl group, and a methylamine moiety. These structural features contribute to its potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in the development of bioactive molecules. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility and ability to participate in various hydrogen bonding interactions. In the case of this compound, the pyrazole ring is further substituted with a (2-fluorophenyl)methyl group, which introduces additional electronic and steric effects. This substitution pattern is believed to enhance the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The methylamine group attached to the pyrazole ring adds another layer of functionality to this compound. Methylamines are commonly used as building blocks in organic synthesis due to their ability to act as nucleophiles in various reactions. In this compound, the methylamine group may play a critical role in stabilizing the overall structure through intramolecular interactions or by serving as a site for further functionalization.

One of the most recent advancements in the study of this compound involves its application in the development of novel antiviral agents. Researchers have found that the unique combination of fluorophenyl and pyrazole groups in this molecule exhibits potent antiviral activity against several strains of influenza virus. This discovery has opened new avenues for the design of more effective antiviral drugs with fewer side effects.

In addition to its biological applications, this compound has also been explored for its potential use in materials science. The fluorophenyl group imparts hydrophobicity to the molecule, while the pyrazole ring provides aromaticity and conjugation. These properties make it an attractive candidate for use in the synthesis of advanced polymers and coatings with tailored electronic and mechanical properties.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce costs. For instance, microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining high purity levels.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the fluorophenyl group induces electron-withdrawing effects on the pyrazole ring, which can influence its reactivity towards various electrophiles or nucleophiles. These findings have been instrumental in guiding further experimental studies on this compound's chemical behavior.

In conclusion, ({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine represents a fascinating example of how structural complexity can lead to diverse functional properties. Its unique combination of functional groups makes it a valuable tool in both medicinal chemistry and materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing these fields.